4-Tert-butyl-2-((cyclohexylamino)methyl)-6-methylphenol

• Molecular Formula: C18H29NO
• Molecular Weight: 275.4 g/mol
• IUPAC Name: 4-tert-butyl-2-[(cyclohexylamino)methyl]-6-methylphenol
• InChI: InChI=1S/C18H29NO/c1-13-10-15(18(2,3)4)11-14(17(13)20)12-19-16-8-6-5-7-9-16/h10-11,16,19-20H,5-9,12H2,1-4H3
• InChI Key: DVMJYVSFWOSELO-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1O)CNC2CCCCC2)C(C)(C)C
• synonyms: 4-tert-butyl-2-((cyclohexylamino)methyl)-6-methylphenol; NSC-48160; TBMMP compound
• CAS No.: 6640-90-0

Description

NSC 48160 is a chemical compound known for its significant biological activities, particularly in the treatment of non-alcoholic steatohepatitis and pancreatic cancer. It has shown promising results in inhibiting lipogenesis and mitochondrial oxidative stress, making it a potential therapeutic agent for various metabolic disorders .

Scientific Research Applications

NSC 48160 has a wide range of scientific research applications:

Chemistry: It is used as a model compound in studying various chemical reactions and mechanisms.

Biology: The compound is studied for its effects on cellular processes, including apoptosis and lipid metabolism.

Medicine: NSC 48160 has shown potential in treating non-alcoholic steatohepatitis, pancreatic cancer, and other metabolic disorders

Industry: It is used in the development of new therapeutic agents and in research related to metabolic diseases.

Preparation Methods

The synthesis of NSC 48160 involves several steps, including the formation of key intermediates and their subsequent reactions under specific conditions. The detailed synthetic routes and reaction conditions are proprietary and not widely published. it is known that the compound is synthesized through a series of organic reactions involving the use of specific reagents and catalysts . Industrial production methods are also not publicly disclosed, but they likely involve optimization of the synthetic routes for large-scale production.

Chemical Reactions Analysis

NSC 48160 undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidized products.

Reduction: The compound can be reduced using common reducing agents.

Substitution: NSC 48160 can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions: The reactions typically involve reagents such as oxidizing agents, reducing agents, and catalysts under controlled temperature and pressure conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used

Mechanism of Action

NSC 48160 exerts its effects by targeting specific molecular pathways:

AMPK Pathway: It activates the AMP-activated protein kinase pathway, which plays a crucial role in regulating lipid metabolism and mitochondrial function.

Molecular Targets: The primary molecular target of NSC 48160 is the AMP-activated protein kinase alpha subunit.

Pathways Involved: The compound regulates downstream pathways involved in lipogenesis (SREBP1c-FASN pathway) and fatty acid oxidation (CPT1A-PPARα pathway).

Comparison with Similar Compounds

NSC 48160 is unique in its ability to target the AMP-activated protein kinase pathway effectively. Similar compounds include:

Metformin: Another compound that activates the AMP-activated protein kinase pathway but with different molecular targets and effects.

AICAR: An AMP analog that activates AMP-activated protein kinase but is less specific compared to NSC 48160.

Resveratrol: A natural compound that also activates AMP-activated protein kinase but through different mechanisms

NSC 48160 stands out due to its specific targeting of the AMP-activated protein kinase alpha subunit and its potent effects on lipid metabolism and oxidative stress .